Cas no 1805239-84-2 (3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805239-84-2
• MF: C₇H₃BrF₅NO
• MW: 292.000838518143
• CID: 4915155
• Update Time: 2025-10-18

3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5NO/c8-3-1-2(5(9)10)4(7(11,12)13)14-6(3)15/h1,5H,(H,14,15)
• InChI Key： PHKYFBGGWBGFDR-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C(F)(F)F)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805239-84-2)

3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine, identified by its CAS number 1805239-84-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including the presence of bromine, difluoromethyl, hydroxyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications.

The significance of 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine lies in its versatility as a building block in synthetic chemistry. The combination of electron-withdrawing and electron-donating groups on the pyridine ring creates a rich chemical environment that facilitates various functionalization reactions. These reactions are crucial for the development of novel compounds with tailored biological activities. In particular, the bromine atom provides a handle for further modifications via cross-coupling reactions, while the hydroxyl group can participate in etherification or esterification processes, expanding the compound’s synthetic utility.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. The introduction of fluorine atoms, such as those present in the difluoromethyl and trifluoromethyl groups, can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. Fluoro-substituents are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity. This makes compounds like 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine valuable candidates for further exploration in therapeutic applications.

In the context of current research, this compound has been investigated for its potential role in developing novel bioactive molecules. Pyridines with multiple substituents are particularly interesting because they can mimic complex natural products or serve as scaffolds for structure-based drug design. The presence of both bromo and hydroxyl functionalities allows for sequential modifications, enabling chemists to explore a wide range of derivatives. Such flexibility is essential for optimizing lead compounds towards desired biological outcomes.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as intermediates in pesticide and herbicide formulations. The unique electronic properties conferred by fluorine substituents can improve the efficacy and selectivity of agrochemicals. For instance, compounds with difluoromethyl groups have been shown to enhance bioavailability and resistance to degradation, making them attractive for crop protection applications. 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine could serve as a precursor for synthesizing such advanced agrochemicals.

From a synthetic chemistry perspective, the preparation of 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine involves multi-step processes that showcase modern synthetic methodologies. The introduction of fluorinated groups often requires specialized techniques such as metal-catalyzed cross-coupling reactions or electrochemical fluorination. These methods highlight the intersection of organic synthesis and advanced catalysis, demonstrating how modern tools can be leveraged to access complex molecular architectures.

The biological activity of this compound has not been fully elucidated; however, preliminary studies suggest that it may exhibit properties relevant to inflammation modulation or enzyme inhibition. Pyridines with hydroxyl groups are known to interact with various biological targets, including kinases and transcription factors. The additional fluorinated substituents could further fine-tune these interactions, leading to enhanced potency or selectivity. Further investigation into its pharmacological profile could uncover new therapeutic opportunities.

The industrial production and handling of 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine must adhere to stringent quality control measures to ensure consistency and purity. As a key intermediate in complex syntheses, impurities can significantly impact downstream processes and final product performance. Therefore, robust analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to monitor quality throughout production.

The environmental impact of fluorinated compounds is an area of growing concern due to their persistence and potential bioaccumulation effects. However, when used responsibly in controlled environments like pharmaceutical or agrochemical manufacturing facilities, these compounds can contribute significantly to scientific advancement without posing undue risks. Proper disposal protocols must be followed to minimize environmental exposure.

Future research directions may focus on exploring derivatives of 3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine through computational modeling and high-throughput screening assays. Computational methods can predict how structural modifications will affect biological activity, allowing researchers to prioritize promising candidates for experimental validation. This approach aligns with the broader trend toward data-driven drug discovery.

In conclusion,3-Bromo-5-(difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805239-84-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new applications for fluorinated pyridines,this compound will likely remain at the forefront of chemical innovation.